molecular formula C15H13NO2S B273621 Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate

Cat. No. B273621
M. Wt: 271.3 g/mol
InChI Key: GGOSRWANOFIBSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate, also known as EMPTC, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. EMPTC is a thiophene derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biochemical pathways. Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has also been shown to inhibit the activity of matrix metalloproteinases, enzymes involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has been shown to have various biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the inhibition of cell proliferation. Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has also been shown to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has several advantages as a research tool, including its high selectivity and sensitivity, low toxicity, and ease of synthesis. However, there are also limitations to its use, including its limited solubility in aqueous solutions and its potential for non-specific binding.

Future Directions

There are several future directions for the use of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate in scientific research. One potential direction is the development of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate as a fluorescent probe for the detection of metal ions in biological systems. Another potential direction is the use of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate as a potential drug candidate for the treatment of cancer and Alzheimer's disease. Further research is needed to explore the potential of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate in these and other scientific research areas.
Conclusion:
In conclusion, Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate is a compound that has shown promise in various scientific research applications. Its ease of synthesis, low toxicity, and high selectivity and sensitivity make it a valuable tool for researchers. Further research is needed to explore its potential in various scientific research areas and to develop it as a potential drug candidate for the treatment of various diseases.

Synthesis Methods

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has been synthesized using various methods, including the Knoevenagel condensation reaction, the Gewald reaction, and the Hantzsch reaction. The Knoevenagel condensation reaction involves the reaction between ethyl cyanoacetate and 3-methyl-5-phenyl-2-thiophenecarboxaldehyde in the presence of a base. The Gewald reaction involves the reaction between 2-aminothiophenol and α,β-unsaturated ketones in the presence of a base. The Hantzsch reaction involves the reaction between 2-aminothiophenol, an aldehyde, and a β-ketoester in the presence of a base. These synthesis methods have been optimized to obtain high yields of Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate.

Scientific Research Applications

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has been used in various scientific research applications, including as a fluorescent probe for imaging biological systems, as a ligand for metal ions, and as a potential drug candidate for the treatment of cancer and Alzheimer's disease. Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate has shown promising results in these applications, and further research is needed to explore its potential in other scientific research areas.

properties

Product Name

Ethyl 4-cyano-3-methyl-5-phenyl-2-thiophenecarboxylate

Molecular Formula

C15H13NO2S

Molecular Weight

271.3 g/mol

IUPAC Name

ethyl 4-cyano-3-methyl-5-phenylthiophene-2-carboxylate

InChI

InChI=1S/C15H13NO2S/c1-3-18-15(17)13-10(2)12(9-16)14(19-13)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3

InChI Key

GGOSRWANOFIBSB-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=C(C(=C(S1)C2=CC=CC=C2)C#N)C

Canonical SMILES

CCOC(=O)C1=C(C(=C(S1)C2=CC=CC=C2)C#N)C

Origin of Product

United States

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